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Compound of Interest

Compound Name: 1,1,2-Triethoxyoctylsilane

Cat. No.: B14124651

Get Quote

Addressing Nomenclature Ambiguities, Regio-Isomerism, and Surface Modification Efficacy

Executive Summary & Nomenclature Correction
Target Audience: Pharmaceutical Researchers, Surface Chemists, and Materials Scientists.

In high-precision surface modification—specifically for chromatographic stationary phases and

drug delivery vehicles—the purity of the silane coupling agent is critical. The query regarding

"1,1,2-Triethoxyoctylsilane" presents a significant nomenclature ambiguity that must be

resolved before technical analysis.

Chemically, a structure defined strictly as "1,1,2-triethoxyoctyl..." implies ethoxy groups

attached directly to the C1 and C2 positions of an octyl chain, which is chemically unstable

(hemiacetal/orthoester instability). Based on industrial synthesis pathways and common

laboratory parlance, this request refers to one of two distinct, critical scenarios in silane

chemistry:

The Regio-Isomer Scenario: A reference to Triethoxy(octyl)silane (CAS 2943-75-1) and its

specific branched isomers (e.g., silylation at the C2 position, forming (1-

methylheptyl)triethoxysilane), which are common byproducts of non-selective hydrosilylation.
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The Fluorinated Scenario: A truncated reference to 1H,1H,2H,2H-

Perfluorooctyltriethoxysilane (POTS), a standard superhydrophobic coating agent where the

"1,1,2" refers to the hydrogenated spacer carbons.

This guide focuses on the Structural and Isomeric Analysis of Triethoxy(octyl)silane, while

explicitly distinguishing it from its fluorinated and branched analogues to ensure experimental

validity.

Molecular Structure and Isomerism
The Primary Structure: n-Octyltriethoxysilane
The target molecule for hydrophobic surface modification is the linear isomer.

Formula:

SMILES:CCCCCCCC(OCC)OCC

Function: Forms Self-Assembled Monolayers (SAMs) via hydrolysis of the ethoxy groups (

) followed by condensation with surface hydroxyls.

The "1,1,2" Ambiguity: Regio-Isomers
During the synthesis of octylsilanes (via hydrosilylation of 1-octene with triethoxysilane), "beta-

addition" or isomerization of the alkene can lead to the silicon attaching to the C2 position

rather than the terminal C1.

Target (Anti-Markovnikov): 1-(Triethoxysilyl)octane. (Linear, packs densely).

Impurity (Markovnikov/Isomerized): 2-(Triethoxysilyl)octane (also named (1-

methylheptyl)triethoxysilane).

Why this matters: The branched C2-isomer creates a "kink" in the monolayer. In

chromatographic applications (e.g., C8 HPLC columns), these isomers reduce separation

efficiency and stability.

Comparative Structural Data
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Feature
n-

Octyltriethoxysilane

(Target)

sec-Octyl isomer

(Impurity)

1H,1H,2H,2H-

Perfluorooctyl...

(Alternative)

CAS 2943-75-1
Not widely listed

(Isomeric mix)
51851-37-7

Structure
Linear

chain

Branched at C1 of

alkyl chain

Fluorinated tail (

), Hydrogenated head

Hydrophobicity
Moderate (Contact

angle ~105°)
Lower (Poor packing)

Ultra-high (Contact

angle >115°)

Critical Defect Hydrolysis sensitivity
Steric hindrance

prevents dense SAMs

"1,1,2" nomenclature

confusion source

Synthesis and Isomer Formation Pathways
Understanding the origin of the "1,1,2" or branched species requires analyzing the catalytic

cycle. The Platinum-catalyzed hydrosilylation is the standard route.

Reaction Mechanism Visualization
The following diagram illustrates how the choice of catalyst and conditions dictates whether

you obtain the desired linear silane or the branched "isomer" often confused in nomenclature.
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Figure 1: Mechanistic divergence in silane synthesis. High-quality "1,1,2-free" silanes require

suppression of the red (branched) pathway.

Analytical Protocols for Isomer Detection
To validate if a sample of "Triethoxyoctylsilane" contains the unwanted branched isomers (often

mislabeled or causing batch-to-batch variation), the following multi-modal protocol is required.

Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for distinguishing the

(linear) from

(branched) environments.

NMR:

Protocol: Dissolve 50 mg silane in

with 0.02M

(relaxation agent).

Diagnostic Signal:

n-Octyl (Linear):

-44 to -46 ppm.

sec-Octyl (Branched): Shifts upfield by ~1-2 ppm due to steric compression.

NMR:

Linear: Distinct triplet at

~10-12 ppm (

).

Branched: Doublet/Multiplet at
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~18-20 ppm (

) and a methyl signal at

~15 ppm.

Gas Chromatography - Mass Spectrometry (GC-MS)
For quantifying trace isomeric impurities (<0.5%).

Column: Capillary non-polar column (e.g., HP-5MS, 30m x 0.25mm).

Temperature Program: 60°C (2 min)

10°C/min

280°C.

Identification:

Linear: Retention time

. Fragmentation shows characteristic

and alkyl chain loss.

Branched: Elutes slightly earlier than the linear isomer (lower boiling point). Mass

spectrum shows enhanced fragmentation at the branching point (secondary carbocation

stability).

Application: Surface Modification & Quality Control
In drug development and chromatography, the presence of "1,1,2" type isomers (branched

species) causes Stationary Phase Collapse.

Protocol: Silanization of Silica Nanoparticles
Use this protocol to test silane quality. Poor quality (high isomer content) will result in lower

carbon load and lower hydrophobicity.

Activation: Disperse 1g Silica (
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) in 50mL Toluene. Add 0.5mL water to hydrate surface. Reflux 1 hr.

Silylation: Add 1.0g Triethoxy(octyl)silane (ensure <2% branched isomer content via GC).

Catalysis: Add 50

L n-butylamine (base catalyst promotes dense bonding).

Reflux: 110°C for 12 hours.

Workup: Centrifuge, wash 3x with Toluene, 3x with Ethanol. Cure at 80°C vacuum.

Validation Metric:

Contact Angle: Should be

. If

, significant branched isomers or hydrolysis products are present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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